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Compound of Interest

Compound Name: 5-Chloro-2-methoxypyridine
CAS No.: 13473-01-3
Cat. No.: B1587985
Get Quote
. J

Executive Summary

5-Chloro-2-methoxypyridine (CAS 13473-01-3) is a halogenated pyridine derivative widely
utilized as a building block in medicinal chemistry, particularly in palladium-catalyzed cross-
coupling reactions (e.g., Suzuki-Miyaura, Hiyama). While valuable for synthesizing biaryl
scaffolds, its physicochemical profile presents distinct hazards. It is a flammable liquid with a
flash point of 53.3°C and poses a risk of serious eye damage (Category 1). This guide outlines
the rigorous protocols required to handle this compound, ensuring data integrity and personnel
safety in drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Understanding the physical state is the first step in risk mitigation. Unlike its solid isomers, 5-
Chloro-2-methoxypyridine is a liquid at room temperature, increasing the risk of splashing
and vapor generation.
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Parameter Data

CAS Number 13473-01-3

IUPAC Name 5-Chloro-2-methoxypyridine
Molecular Formula CeHsCINO

Molecular Weight 143.57 g/mol

Physical State Liguid (Colorless to pale yellow)
Boiling Point 181-182 °C

Flash Point 53.3°C (127.9 °F) - Closed Cup
Density 1.193 g/mL at 25 °C

Soluble in organic solvents (MeOH, EtOAc,

Solubilit
Y DCM); limited water solubility

Hazard Identification & Toxicology[8]

The Global Harmonized System (GHS) classification highlights two primary vectors of risk: Fire
and Corrosivity to Eyes.

GHS Classification[8][9]

» Signal Word:DANGER

e Pictograms:
o ¢4 (GHS02 - Flammable)
o [l (GHSO5 - Corrosive)

o | (GHSO07 - Irritant)[1]

Hazard Statements (H-Codes)

e H226: Flammable liquid and vapor.
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H318:Causes serious eye damage.(Critical Hazard)[2][3]

H335: May cause respiratory irritation.[3]

Toxicological Insight

The "Serious Eye Damage" (H318) classification distinguishes this compound from simple
irritants.[3] Direct contact can cause irreversible corneal opacity or blindness. The mechanism
likely involves the basicity of the pyridine ring combined with the lipophilicity of the methoxy
group, allowing rapid penetration into ocular tissue.

Risk Management & Engineering Controls
Engineering Controls[3]

e Primary Containment: All open handling must occur within a certified Chemical Fume Hood
operating at a face velocity of 80—100 fpm.

« Static Control: Due to H226 (Flammable), all transfer equipment (kegs, drums, reactors)
must be grounded and bonded. Use conductive or antistatic tubing for liquid transfer.

 Inert Atmosphere: While not pyrophoric, storing and handling under Nitrogen (N2) is
recommended to maintain purity and prevent moisture absorption, which can degrade the
methoxy functionality over time.

Personal Protective Equipment (PPE) Matrix
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Protection Zone Recommendation

Rationale

Chemical Goggles + Face

Safety glasses are insufficient
due to H318. A face shield is

Eye/Face ) )
Shield mandatory when pouring >100
mL.
Standard nitrile provides
Hand Nitrile (Double gloved) or Butyl  splash protection. Change
an
Rubber immediately upon
contamination.[4]
Bod Flame-Resistant (FR) Lab Mitigates burn risk from flash
ody

Coat

fires (H226).

Respirat NIOSH-approved organic
espirator
P Y vapor respirator

Required only if working
outside a fume hood (e.g., spill

cleanup).

Handling & Storage Protocols

The following workflow visualizes the lifecycle of the compound within a research facility,

emphasizing decision points for safety.
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Figure 1: Safe handling lifecycle for 5-Chloro-2-methoxypyridine, prioritizing containment and

waste segregation.

Standard Operating Procedure (SOP) for Transfer

© 2026 BenchChem. All rights reserved. 4/8

Tech Support


https://www.jubilantingrevia.com/uploads/files/206msds_0559GjGhs00Div.3sds2-Chloro-6-methoxypyridine.pdf
https://www.benchchem.com/product/b1587985/docs?utm_src=pdf-body-img#technical-guide-safety-and-handling-of-5-chloro-2-methoxypyridine
https://www.benchchem.com/product/b1587985/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-5-chloro-2-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Preparation: Clear fume hood of ignition sources. Verify fire extinguisher (Class B)
availability.

» PPE Donning: Put on goggles, face shield, and double nitrile gloves.
o Transfer:

o Small Scale (<100 mL): Use a glass syringe or pipette. Avoid pouring directly from the
bottle to prevent dripping down the side.

o Large Scale (>100 mL): Use a cannula transfer method under positive nitrogen pressure
to minimize vapor release and static generation.

o Decontamination: Wipe the bottle neck with a dry tissue, then a solvent-dampened tissue
(e.g., acetone) before resealing. Dispose of tissues as solid hazardous waste.

Emergency Response & Waste Disposal

In the event of exposure, speed is critical, especially for ocular contact.

Incident Detected

Identify Exposure Type

N

Eye Contact

(CRITICAL) Skin Contact Spill Release
Flush 15+ mins Remove Clothing Evacuate Area
Lift Eyelids Wash Soap/Water Ventilate
Seek ER Immediately Seek Medical Aid Absorb (Vermiculite)

Click to download full resolution via product page
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Figure 2: Emergency response decision tree. Note the critical pathway for eye contact.

First Aid Measures

o Eye Contact: Immediately flush with tepid water for at least 15 minutes. Force eyelids open.
Time is tissue. Transport to an ophthalmologist immediately.

o Skin Contact: Remove contaminated clothing.[4][5] Wash with soap and water.[6] Do not use
solvents (ethanol/acetone) on skin, as they may enhance absorption.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).

Disposal[12]

» Waste Stream: Classify as Halogenated Organic Solvent Waste.

» Do Not: Do not mix with strong oxidizers or acids in the waste container to prevent
exothermic reactions.

» Container: High-density polyethylene (HDPE) or glass waste containers are suitable.

Application Context: Synthesis

Why do we handle this risk? 5-Chloro-2-methoxypyridine is a high-value intermediate. The
chlorine atom at the C5 position is electronically activated for Palladium-catalyzed cross-
coupling, while the methoxy group at C2 directs ortho-lithiation and influences solubility.

e Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl systems.
o Hiyama Coupling: Reacts with aryltrifluorosilanes.

Researcher Note: The reactivity that makes it useful (electron-deficient ring) also contributes to
its biological activity and potential toxicity. Treat the precursor with the same respect as the final
bioactive drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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